Cas no 821799-77-3 (Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis-)

• Product Name: Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis-
• CAS No: 821799-77-3
• MF: C₁₆H₁₃F₃
• MW: 262.269634962082
• CID: 696282
• PubChem ID: 71419691
• Update Time: 2025-04-19

Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis-
• (1,1,1-trifluoro-4-phenylbut-2-en-2-yl)benzene
• DTXSID00838921
• 821799-77-3
• 1,1'-(4,4,4-Trifluorobut-2-ene-1,3-diyl)dibenzene

• Inchi： 1S/C16H13F3/c17-16(18,19)15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10,12H,11H2
• InChI Key： LZGYPKOHMGPMFA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)=CCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 262.09693490g/mol
• Monoisotopic Mass: 262.09693490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų